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Compound of Interest

Compound Name: 5-Methyl-4-hexenoic acid

Cat. No.: B1590576 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of 5-Methyl-4-hexenoic acid, ensuring the safety of laboratory personnel and

compliance with environmental regulations.

Proper handling and disposal of chemical waste are paramount in a laboratory setting. 5-
Methyl-4-hexenoic acid, a colorless to pale yellow liquid, is recognized as an irritant to the

skin and eyes and may cause respiratory irritation.[1] Adherence to strict disposal protocols is

necessary to mitigate risks and prevent environmental contamination.

Key Safety and Handling Information
Before beginning any disposal procedure, it is crucial to be aware of the hazards associated

with 5-Methyl-4-hexenoic acid. The compound is classified as causing skin irritation, serious

eye irritation, and potential respiratory irritation.[1] Therefore, appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should

be worn at all times. All handling of this chemical should be performed in a well-ventilated area,

preferably within a chemical fume hood.

Quantitative Data
The following table summarizes the key physical and chemical properties of 5-Methyl-4-
hexenoic acid.
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Property Value

Molecular Formula C₇H₁₂O₂

Molecular Weight 128.17 g/mol [1]

Appearance Colorless to pale yellow liquid[2]

Boiling Point 203-205°C

Melting Point -10°C

Density 0.930 g/cm³

pKa 4.8 (at 25°C)

Disposal Protocol
The recommended procedure for the disposal of 5-Methyl-4-hexenoic acid is incineration by a

licensed waste disposal company.[3] This method ensures the complete destruction of the

chemical, preventing its release into the environment.

Experimental Protocol for Preparing 5-Methyl-4-hexenoic Acid for Disposal:

Segregation and Storage:

Store waste 5-Methyl-4-hexenoic acid in a dedicated, properly labeled, and sealed

container.

The container should be made of a material compatible with organic acids.

Do not mix with other waste streams, especially strong acids, strong bases, or oxidizing

agents, to prevent hazardous reactions.

Preparation for Incineration:

For disposal, the material can be dissolved or mixed with a combustible solvent.[3] This

aids in the incineration process.
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The choice of solvent should be approved by the waste disposal facility. Common choices

include flammable solvents that are also destined for incineration.

Labeling and Documentation:

Clearly label the waste container with "Hazardous Waste," the chemical name "5-Methyl-
4-hexenoic acid," and any associated hazard symbols (e.g., irritant).

Maintain a log of the waste, including the quantity and date of accumulation.

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup.

Provide them with the safety data sheet (SDS) and any other relevant information about

the waste.

Important Considerations:

Spill Management: In case of a spill, ventilate the area and use an absorbent material to

contain the spill.[3] Avoid allowing the chemical to enter drains or waterways.[3]

Empty Containers: Empty containers that held 5-Methyl-4-hexenoic acid must be triple-

rinsed with a suitable solvent.[4] The rinsate must be collected and disposed of as hazardous

waste.[4]

Regulatory Compliance: All disposal activities must be in accordance with local, regional,

national, and international regulations.[3]

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of 5-Methyl-4-hexenoic acid.
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End: Waste disposed of safely
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Caption: Disposal workflow for 5-Methyl-4-hexenoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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